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Compound of Interest

Compound Name: XL-784

Cat. No.: B3027048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
XL-784 is a potent and selective inhibitor of several matrix metalloproteinases (MMPs),

including MMP-2, MMP-9, and MMP-13, as well as ADAM10 and ADAM17 (TACE).[1][2] It

demonstrates significantly lower activity against MMP-1.[1][2] Due to its role in modulating the

extracellular matrix, XL-784 is a valuable tool in research areas such as cancer, cardiovascular

disease, and diabetic nephropathy.[1] Proper preparation of stock solutions is critical for

obtaining accurate and reproducible experimental results. This document provides detailed

protocols for the preparation, storage, and handling of XL-784 stock solutions.

Data Presentation
A summary of the key quantitative data for XL-784 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 549.93 g/mol (salt form)

CAS Number 1224964-36-6 (salt form)

Appearance Off-white to white solid

Aqueous Solubility 20 µg/mL

DMSO Solubility ≥ 110 mg/mL (200.39 mM)

IC50 Values

MMP-1: ~1900 nMMMP-2:

0.81 nMMMP-3: 120 nMMMP-

8: 10.8 nMMMP-9: 18

nMMMP-13: 0.56 nM

Experimental Protocols
Materials and Equipment

XL-784 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Always handle XL-784 in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.
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Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Preparation of a 10 mM XL-784 Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM XL-784 stock solution. Adjust

volumes as needed for different final concentrations or volumes.

Calculate the required mass of XL-784:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 549.93 g/mol = 5.4993 mg

Weighing the Compound:

Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh out approximately 5.5 mg of XL-784 powder into the tube. Record the

exact weight.

Dissolving the Compound:

Using the exact weight of XL-784, calculate the precise volume of DMSO required to

achieve a 10 mM concentration.

Volume (mL) = [Mass (mg) / 549.93 ( g/mol )] / 10 (mmol/L)

Add the calculated volume of fresh, anhydrous DMSO to the tube containing the XL-784
powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. A clear solution should be obtained. If dissolution is difficult with the free base

form, sonication may be used.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.
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Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Preparation of Working Solutions for In Vivo Studies
For animal experiments, XL-784 is often administered by gavage in a vehicle that improves its

solubility and bioavailability. Below are examples of formulations that have been used.

Formulation 1: Cremophor-based vehicle

Prepare a high-concentration stock solution of XL-784 in DMSO (e.g., 27.5 mg/mL).

For a 1 mL working solution, add 100 µL of the DMSO stock solution to 900 µL of

Cremophor.

Mix thoroughly by vortexing.

Formulation 2: PEG300, Tween-80, and Saline vehicle

Prepare a stock solution of XL-784 in DMSO (e.g., 27.5 mg/mL).

To prepare a 1 mL working solution, sequentially add and mix the following:

100 µL of the DMSO stock solution

400 µL of PEG300

50 µL of Tween-80

450 µL of Saline

Ensure the solution is clear and homogenous.

Note: The final concentration of DMSO in in vivo working solutions should be kept as low as

possible to minimize toxicity.
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Caption: Inhibition of MMP-mediated ECM degradation by XL-784.
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Caption: Workflow for preparing XL-784 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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